Cas no 2172581-36-9 (3-(3-hydroxypentan-3-yl)azetidine-3-carboxylic acid)

• Product Name: 3-(3-hydroxypentan-3-yl)azetidine-3-carboxylic acid
• CAS No: 2172581-36-9
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6084902
• PubChem ID: 165790768
• Update Time: 2025-05-20

3-(3-hydroxypentan-3-yl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxypentan-3-yl)azetidine-3-carboxylic acid
• 2172581-36-9
• EN300-1632229

• Inchi： 1S/C9H17NO3/c1-3-9(13,4-2)8(7(11)12)5-10-6-8/h10,13H,3-6H2,1-2H3,(H,11,12)
• InChI Key： BDLBFSGEMGASJP-UHFFFAOYSA-N
• SMILES： OC(CC)(CC)C1(C(=O)O)CNC1

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 69.6Ų

Additional information on 3-(3-hydroxypentan-3-yl)azetidine-3-carboxylic acid

3-(3-hydroxypentan-3-yl)azetidine-3-carboxylic acid: A Promising Compound in Medicinal Chemistry

3-(3-Hydroxypentan-3-yl)azetidine-3-carboxylic acid (CAS No. 2172581-36-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The presence of a hydroxyl group and a carboxylic acid moiety in its structure makes it particularly interesting for researchers exploring new drug candidates.

The chemical structure of 3-(3-hydroxypentan-3-yl)azetidine-3-carboxylic acid is characterized by a central azetidine ring, which is substituted with a 3-hydroxypentan-3-yl group at the 3-position and a carboxylic acid group at the 3-position as well. This unique arrangement of functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity, which are crucial for its potential use in drug development.

Recent studies have highlighted the potential of 3-(3-hydroxypentan-3-yl)azetidine-3-carboxylic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate specific enzymes and receptors involved in the pathogenesis of these conditions, potentially offering new avenues for intervention. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(3-hydroxypentan-3-yl)azetidine-3-carboxylic acid exhibits potent inhibitory activity against beta-secretase (BACE1), an enzyme implicated in the production of amyloid-beta peptides, which are key players in Alzheimer's disease pathology.

In addition to its neuroprotective properties, 3-(3-hydroxypentan-3-yl)azetidine-3-carboxylic acid has also shown promise in the field of cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. A study conducted by researchers at the National Cancer Institute found that 3-(3-hydroxypentan-3-yl)azetidine-3-carboxylic acid effectively inhibited the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of mitogen-activated protein kinase (MAPK) signaling, which is frequently dysregulated in cancer cells.

The pharmacokinetic properties of 3-(3-hydroxypentan-3-yl)azetidine-3-carboxylic acid have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a therapeutic agent. A study published in the European Journal of Pharmaceutical Sciences reported that 3-(3-hydroxypentan-3-yl)azetidine-3-carboxylic acid has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

Safety and toxicity assessments are critical components of drug development, and several studies have been conducted to evaluate the safety profile of 3-(3-hydroxypentan-3-yl)azetidine-3-carboxylic acid. Preclinical toxicology studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its potential for further clinical evaluation.

In conclusion, 3-(3-hydroxypentan-3-yl)azetidine-3-carboxylic acid (CAS No. 2172581-36-9) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility, potentially leading to new treatments for various diseases.